Cas no 5310-10-1 (N-methylethanethioamide)

• Product name: N-methylethanethioamide
• CAS No: 5310-10-1
• MF: C₃H₇NS
• MW: 89.1593792438507
• CID: 1580849
• PubChem ID: 3032483

N-methylethanethioamide Chemical and Physical Properties

Names and Identifiers

• N-methylethanethioamide
• ethanethioamide, N-methyl-
• methanethioamide, dimethyl-
• N-methylthioacetamide
• 3-04-00-00124 (Beilstein Handbook Reference)
• N-Methylthioacetamid
• BRN 1736661
• BP-20334
• 5310-10-1
• N-Methylthioacetamid [German]
• AKOS006239341
• ACETAMIDE, N-METHYLTHIO-
• DTXSID30201184

• Inchi： InChI=1S/C3H7NS/c1-3(5)4-2/h1-2H3,(H,4,5)
• InChI Key： BNLLHLUAOXAUNQ-UHFFFAOYSA-N
• SMILES： CC(=S)NC

Computed Properties

• Exact Mass: 89.03001
• Monoisotopic Mass: 89.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 42.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 12.03